Hydrazine
Hydrazine
Hydrazine is a highly reactive base and reducing agent used in many industrial and medical applications. In biological applications, hydrazine and its derivatives exhibit antidepressant properties by inhibiting monoamine oxidase (MAO), an enzyme that catalyzes the deamination and inactivation of certain stimulatory neurotransmitters such as norepinephrine and dopamine. In psychiatry, the use of hydrazine derivatives is limited due to the emergence of the tricyclic antidepressants. (NCI04)
Hydrazine, also known as diamine or H2NNH2, belongs to the class of inorganic compounds known as homogeneous other non-metal compounds. These are inorganic non-metallic compounds in which the largest atom belongs to the class of 'other non-metals'. Hydrazine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hydrazine is primarily located in the cytoplasm. Hydrazine is also a parent compound for other transformation products, including but not limited to, carbonyl dihydrazine, 1, 1-dimethylhydrazine, and carbazic acid. Hydrazine is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
Hydrazine, anhydrous appears as a colorless, fuming oily liquid with an ammonia-like odor. Flash point 99°F. Explodes during distillation if traces of air are present. Toxic by inhalation and by skin absorption. Corrosive to tissue. Produces toxic oxides of nitrogen during combustion. Used as a rocket propellant and in fuel cells.
Hydrazine, also known as diamine or H2NNH2, belongs to the class of inorganic compounds known as homogeneous other non-metal compounds. These are inorganic non-metallic compounds in which the largest atom belongs to the class of 'other non-metals'. Hydrazine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hydrazine is primarily located in the cytoplasm. Hydrazine is also a parent compound for other transformation products, including but not limited to, carbonyl dihydrazine, 1, 1-dimethylhydrazine, and carbazic acid. Hydrazine is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
Hydrazine, anhydrous appears as a colorless, fuming oily liquid with an ammonia-like odor. Flash point 99°F. Explodes during distillation if traces of air are present. Toxic by inhalation and by skin absorption. Corrosive to tissue. Produces toxic oxides of nitrogen during combustion. Used as a rocket propellant and in fuel cells.
Brand Name:
Vulcanchem
CAS No.:
119775-10-9
VCID:
VC21270221
InChI:
InChI=1S/H4N2/c1-2/h1-2H2
SMILES:
NN
Molecular Formula:
N2H4
H2N-NH2
H2NNH2
H4N2
H2N-NH2
H2NNH2
H4N2
Molecular Weight:
32.046 g/mol
Hydrazine
CAS No.: 119775-10-9
Cat. No.: VC21270221
Molecular Formula: N2H4
H2N-NH2
H2NNH2
H4N2
Molecular Weight: 32.046 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hydrazine is a highly reactive base and reducing agent used in many industrial and medical applications. In biological applications, hydrazine and its derivatives exhibit antidepressant properties by inhibiting monoamine oxidase (MAO), an enzyme that catalyzes the deamination and inactivation of certain stimulatory neurotransmitters such as norepinephrine and dopamine. In psychiatry, the use of hydrazine derivatives is limited due to the emergence of the tricyclic antidepressants. (NCI04) Hydrazine, also known as diamine or H2NNH2, belongs to the class of inorganic compounds known as homogeneous other non-metal compounds. These are inorganic non-metallic compounds in which the largest atom belongs to the class of 'other non-metals'. Hydrazine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hydrazine is primarily located in the cytoplasm. Hydrazine is also a parent compound for other transformation products, including but not limited to, carbonyl dihydrazine, 1, 1-dimethylhydrazine, and carbazic acid. Hydrazine is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound. Hydrazine, anhydrous appears as a colorless, fuming oily liquid with an ammonia-like odor. Flash point 99°F. Explodes during distillation if traces of air are present. Toxic by inhalation and by skin absorption. Corrosive to tissue. Produces toxic oxides of nitrogen during combustion. Used as a rocket propellant and in fuel cells. |
|---|---|
| CAS No. | 119775-10-9 |
| Molecular Formula | N2H4 H2N-NH2 H2NNH2 H4N2 |
| Molecular Weight | 32.046 g/mol |
| IUPAC Name | hydrazine |
| Standard InChI | InChI=1S/H4N2/c1-2/h1-2H2 |
| Standard InChI Key | OAKJQQAXSVQMHS-UHFFFAOYSA-N |
| Impurities | Major impurity is water (up to 2.5%), and up to 0.2% of undefined insoluble material ... |
| SMILES | NN |
| Canonical SMILES | NN |
| Boiling Point | 236.3 °F at 760 mm Hg (EPA, 1998) 113.55 °C 114 °C 236.3°F 236°F |
| Colorform | Colorless oily liquid Colorless fuming, oily liquid ... (Note: A solid below 36 °F) Anhydrous hydrazine is a waxy solid. |
| Flash Point | 125.6 °F (EPA, 1998) 52 °C (126 °F) - closed cup 100 °F - open cup 40 °C c.c. 125.6°F 99°F |
| Melting Point | 36 °F (EPA, 1998) 1.54 °C 2°C 2 °C 36°F |
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